Cas no 16097-51-1 (4-Pyrimidinamine,2-(fluoromethyl)-)

• Product name: 4-Pyrimidinamine,2-(fluoromethyl)-
• CAS No: 16097-51-1
• MF: C₅H₆N₃F
• MW: 127.11964
• CID: 121413
• PubChem ID: 45080465

4-Pyrimidinamine,2-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-(fluoromethyl)-
• Pyrimidine, 4-amino-2-(fluoromethyl)- (8CI)
• 16097-51-1
• 2-(fluoromethyl)pyrimidin-4-amine
• AKOS006364796
• Pyrimidine,4-amino-2-(fluoromethyl)-(8ci)

• Inchi： InChI=1S/C5H6FN3/c6-3-5-8-2-1-4(7)9-5/h1-2H,3H2,(H2,7,8,9)
• InChI Key： AUGQLIBWBMMWLX-UHFFFAOYSA-N
• SMILES： FCC1N=C(N)C=CN=1

Computed Properties

• Exact Mass: 127.05468
• Monoisotopic Mass: 127.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• PSA: 51.8